Cas no 916504-78-4 (THIENO[2,3-D]PYRIMIDINE-6-CARBOXALDEHYDE, 2-AMINO-1,4-DIHYDRO-4-OXO-)

• Product Name: THIENO[2,3-D]PYRIMIDINE-6-CARBOXALDEHYDE, 2-AMINO-1,4-DIHYDRO-4-OXO-
• CAS No: 916504-78-4
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 3537912
• Update Time: 2025-03-16

THIENO[2,3-D]PYRIMIDINE-6-CARBOXALDEHYDE, 2-AMINO-1,4-DIHYDRO-4-OXO- Chemical and Physical Properties

Names and Identifiers

• THIENO[2,3-D]PYRIMIDINE-6-CARBOXALDEHYDE, 2-AMINO-1,4-DIHYDRO-4-OXO-

• Inchi： 1S/C7H5N3O2S/c8-7-9-5(12)4-1-3(2-11)13-6(4)10-7/h1-2H,(H3,8,9,10,12)
• InChI Key： UOLWNMQHNJNMRP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(=O)C2C=C(C=O)SC=2N1

Experimental Properties

• Density: 1.88±0.1 g/cm3(Predicted)
• Melting Point: 227-228 °C(Solv: N,N-dimethylformamide (68-12-2); water (7732-18-5))
• Boiling Point: 494.3±55.0 °C(Predicted)
• pka: 0.95±0.20(Predicted)